![molecular formula C13H10BrFN2O B5348572 N-(2-bromophenyl)-N'-(2-fluorophenyl)urea](/img/structure/B5348572.png)
N-(2-bromophenyl)-N'-(2-fluorophenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-bromophenyl)-N'-(2-fluorophenyl)urea, also known as NFU, is a synthetic compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. NFU belongs to the class of urea derivatives, which have been extensively studied for their biological properties.
Mechanism of Action
N-(2-bromophenyl)-N'-(2-fluorophenyl)urea exerts its anti-cancer effects by inhibiting the activity of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in many cancer cells and is involved in the regulation of pH in the tumor microenvironment. Inhibition of CAIX activity by this compound leads to a decrease in the pH of the tumor microenvironment, which can inhibit cancer cell growth and induce apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in normal cells and tissues, indicating its potential as a safe and effective anti-cancer agent. This compound has also been shown to have anti-inflammatory effects, which may contribute to its therapeutic potential in other diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
N-(2-bromophenyl)-N'-(2-fluorophenyl)urea is a synthetic compound that can be easily synthesized in the laboratory, making it readily available for research purposes. However, the mechanism of action of this compound is not fully understood, and further studies are needed to elucidate its precise molecular targets and downstream effects.
Future Directions
There are several future directions for research on N-(2-bromophenyl)-N'-(2-fluorophenyl)urea. One area of interest is the development of this compound derivatives with improved potency and selectivity for CAIX inhibition. Another area of research is the investigation of this compound in combination with other anti-cancer agents to enhance its therapeutic efficacy. Additionally, studies on the pharmacokinetics and pharmacodynamics of this compound are needed to determine its optimal dosing and administration routes. Overall, this compound shows promise as a potential anti-cancer agent and warrants further investigation.
Synthesis Methods
The synthesis of N-(2-bromophenyl)-N'-(2-fluorophenyl)urea involves the reaction of 2-bromophenyl isocyanate with 2-fluoroaniline in the presence of a base such as potassium carbonate. The resulting product is purified by recrystallization to obtain pure this compound. The synthesis method has been optimized to achieve high yields and purity of this compound.
Scientific Research Applications
N-(2-bromophenyl)-N'-(2-fluorophenyl)urea has been studied for its potential as an anti-cancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is important for the prevention of cancer.
properties
IUPAC Name |
1-(2-bromophenyl)-3-(2-fluorophenyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrFN2O/c14-9-5-1-3-7-11(9)16-13(18)17-12-8-4-2-6-10(12)15/h1-8H,(H2,16,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGYIJQGDYKCIPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)NC2=CC=CC=C2Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.